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Cat. No.: B10859812 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Quindecamine Acetate, also known by its synonym RMI 8090DJ, is a chemical entity with

limited available information in the public domain.[1] This technical overview synthesizes the

sparse data available from chemical databases and scientific literature. Despite a

comprehensive search, detailed experimental protocols, in-depth pharmacological data, and

established signaling pathways associated with Quindecamine Acetate remain largely

undocumented in accessible scientific resources. This document serves to consolidate the

known information and highlight the significant gaps in the current understanding of this

compound.

Chemical and Physical Properties
Quindecamine Acetate is the diacetate dihydrate salt of Quindecamine.[1] The fundamental

chemical and physical properties are summarized in the table below, based on data retrieved

from publicly available chemical databases.
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Property Value Source

Molecular Formula C34H50N4O6 PubChem[1]

Molecular Weight 610.8 g/mol PubChem[1]

IUPAC Name

acetic acid;N,N'-bis(2-

methylquinolin-4-yl)decane-

1,10-diamine;dihydrate

PubChem[1]

CAS Number 5714-05-6 PubChem[1]

Synonyms

RMI 8090DJ, Quindecamine

acetate [USAN], UNII-

5JH93XA08W

PubChem[1]

Table 1: Physicochemical Properties of Quindecamine Acetate. This table provides a

summary of the key chemical and physical identifiers for Quindecamine Acetate.

Biological Activity and Mechanism of Action
Detailed information regarding the biological activity and mechanism of action of

Quindecamine Acetate is not available in the reviewed scientific literature. While the parent

compound, Quindecamine, is listed as a small molecule drug in some databases, specific

details on its pharmacological effects, therapeutic use, or the signaling pathways it may

modulate are absent.[2]

Searches for experimental studies, clinical trials, or pharmacological evaluations of

Quindecamine Acetate or RMI 8090DJ did not yield any substantive results. Consequently, no

signaling pathways or experimental workflows can be depicted.

Experimental Protocols
A thorough search for experimental protocols related to the synthesis, analysis, or biological

evaluation of Quindecamine Acetate did not provide any detailed methodologies. Chemical

suppliers may offer the compound for research purposes, but published experimental

procedures are not readily accessible.[3]
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Logical Relationships and Inferred Information
Given the chemical structure, which features two quinaldine moieties linked by a

decamethylene diamine chain, one might speculate on potential biological activities. The

quinaldine structure is a component of some compounds with known biological effects.

However, without experimental data, any discussion of potential mechanisms or activities of

Quindecamine Acetate would be purely speculative.

To illustrate the logical relationship between the available information, a simple diagram is

provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Quindecamine Acetate: An Overview of a Sparsely
Documented Compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10859812#preliminary-research-on-quindecamine-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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